Thionyl Chloride

• CAS No.: 7719-09-7
• Product Name: Thionyl Chloride
• Molecular Formula: SOCl2; Cl2OS
• Molecular Weight: 118.97 g/mol
• IUPAC Name: thionyl dichloride
• Standard InChI: InChI=1S/Cl2OS/c1-4(2)3
• Standard InChIKey: FYSNRJHAOHDILO-UHFFFAOYSA-N
• Impurities: The following impurities can be present:
• SMILES: O=S(Cl)Cl
• Canonical SMILES: O=S(Cl)Cl
• Boiling Point: 169 °F at 760 mm Hg (NIOSH, 2016); 76 °C at 760 mm Hg; 76 °C; 169°F
• Colorform: Colorless to pale yellow or reddish liquid; Pale yellow to red liquid; Colorless to pale yellow, fuming, refractive liquid; Colorless to yellow to reddish liquid [Note: Fumes form when exposed to moist air]
• Density: 1.64 (NIOSH, 2016); 1.676 at 0 °C/4 °C; 1.655 at 10 °C/4 °C; 1.638 at 20 °C/4 °C; Relative density (water = 1): 1.64; 1.64
• Melting Point: -156 °F (NIOSH, 2016); -104.5 °C; -156°F
• Physical Description: Thionyl chloride appears as a colorless to yellow fuming liquid with a suffocating pungent odor. Boiling point 79°C. A lachrymator. Highly corrosive and toxic. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects.; DryPowder; Liquid; COLOURLESS-TO-YELLOW OR REDDISH FUMING LIQUID WITH PUNGENT ODOUR.; Colorless to yellow to reddish liquid with a pungent odor like sulfur dioxide.; Colorless to yellow to reddish liquid with a pungent odor like sulfur dioxide. [Note: Fumes form when exposed to moist air.]
• Description: Thionyl chloride appears as a colorless to yellow fuming liquid with a suffocating pungent odor. Boiling point 79°C. A lachrymator. Highly corrosive and toxic. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has adverse health effects.; Thionyl chloride is a sulfinyl halide in which both of the halide atoms are chorines. It is a sulfinyl halide and a chlorine molecular entity.
• Shelf Life: Stable under recommended storage conditions.; ... It fumes upon exposure to air.
• Solubility: Reacts with water (NIOSH, 2016); Decomposes (fumes) in water; Decomp in acids, alc, alkalies; in cold and hot water; Miscible with benzene, chloroform, carbon tetrachloride; Solubility in water: reaction; Reacts
• Synonyms: Sulfinyl Chloride; Sulfinyl Dichloride; Sulfur Chloride Oxide (Cl2SO); Sulfur Chloride Oxide (SCl2O); Sulfur Oxychloride; Sulfur Oxychloride (SOCl2); Sulfurous Dichloride;_x000B_Sulfurous Oxychloride; Thionyl Chloride (SOCl2); Thionyl Dichloride
• Vapor Density: 4.1 (Air = 1); Relative vapor density (air = 1): 4.1
• Vapor Pressure: 100 mm Hg at 70 °F (NIOSH, 2016); 119 mm Hg at 25 °C (est); Vapor pressure, kPa at 25 °C: 16; 100 mmHg at 70°F; (70°F): 100 mmHg
• PubChem Compound: 24386
• Last Modified: Nov 11 2021